Cas no 2229253-58-9 (3-chloro-2-2-(1-hydroxycyclopropyl)ethylphenol)

• Product Name: 3-chloro-2-2-(1-hydroxycyclopropyl)ethylphenol
• CAS No: 2229253-58-9
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 5838298
• PubChem ID: 165967931
• Update Time: 2025-06-08

3-chloro-2-2-(1-hydroxycyclopropyl)ethylphenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-2-(1-hydroxycyclopropyl)ethylphenol
• 2229253-58-9
• 3-chloro-2-[2-(1-hydroxycyclopropyl)ethyl]phenol
• EN300-1975981

• Inchi： 1S/C11H13ClO2/c12-9-2-1-3-10(13)8(9)4-5-11(14)6-7-11/h1-3,13-14H,4-7H2
• InChI Key： PDIJARCFWUEKFQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CCC1(CC1)O)O

Computed Properties

• Exact Mass: 212.0604073g/mol
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-chloro-2-2-(1-hydroxycyclopropyl)ethylphenol

Comprehensive Overview of 3-chloro-2-[2-(1-hydroxycyclopropyl)ethyl]phenol (CAS No. 2229253-58-9): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 3-chloro-2-[2-(1-hydroxycyclopropyl)ethyl]phenol (CAS No. 2229253-58-9) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by its chlorophenol backbone and hydroxycyclopropyl functional group, serves as a critical intermediate in pharmaceuticals, agrochemicals, and material science. Its CAS number 2229253-58-9 is frequently searched in chemical databases, reflecting its growing relevance in research and industrial sectors.

The structural uniqueness of 3-chloro-2-[2-(1-hydroxycyclopropyl)ethyl]phenol lies in its hybrid aryl-alkyl configuration, which enhances its reactivity and compatibility with diverse synthetic pathways. Researchers often explore its potential as a building block for drug discovery, particularly in designing antimicrobial and anti-inflammatory agents. Recent studies highlight its role in modulating enzyme inhibition, aligning with the trending focus on targeted therapies in precision medicine.

From an industrial perspective, the demand for CAS 2229253-58-9 is driven by its utility in high-performance polymers and coatings. Its phenolic hydroxyl group facilitates cross-linking reactions, improving material durability—a key concern in sectors like automotive and aerospace. Sustainability-focused innovations also leverage this compound to develop bio-based additives, addressing the global push for green chemistry solutions.

Analytical challenges associated with 3-chloro-2-[2-(1-hydroxycyclopropyl)ethyl]phenol include its chromatographic separation and stability under thermal conditions. Advanced techniques like HPLC-MS and NMR spectroscopy are commonly employed for characterization, topics frequently queried in academic forums. Regulatory compliance, particularly regarding REACH and FDA guidelines, further underscores the need for precise documentation of its physicochemical properties.

Emerging discussions in AI-driven drug design have spotlighted CAS 2229253-58-9 as a candidate for virtual screening libraries. Its molecular docking potential with protease targets aligns with searches for "next-gen antiviral compounds," a hot topic post-pandemic. Concurrently, patent filings reveal its incorporation into photoresist materials for semiconductor manufacturing, linking it to the booming electronics industry.

In summary, 3-chloro-2-[2-(1-hydroxycyclopropyl)ethyl]phenol (CAS No. 2229253-58-9) exemplifies the convergence of chemical innovation and market needs. Its multifaceted applications—from life sciences to advanced materials—ensure its continued prominence in both scholarly literature and industrial workflows.